![molecular formula C17H12F4N2 B609154 ML363 CAS No. 764588-00-3](/img/no-structure.png)
ML363
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Overview
Description
ML363, also known as SR-2976, is a bioactive chemical.
Scientific Research Applications
Machine Learning in Physical Sciences
- Overview : Machine learning has significantly impacted physical sciences, including particle physics, cosmology, quantum computing, and material physics (Carleo et al., 2019).
- Key Applications : This includes using statistical physics to understand ML methods and the development of novel computing architectures to accelerate ML.
Applications in Other Scientific Domains
- Health-Related Applications : ML has been increasingly used in biomedical research, clinical medicine, and public health, especially in low and middle-income countries (Carrillo-Larco et al., 2020).
- Cancer Prognosis and Prediction : ML methods like Artificial Neural Networks, Bayesian Networks, Support Vector Machines, and Decision Trees have been utilized in cancer research for developing predictive models (Kourou et al., 2014).
Challenges and Opportunities
- Pitfalls in Applications : Despite the advantages, ML applications in scientific research can face challenges, including ensuring data quality and dealing with complex datasets (Yang et al., 2014).
properties
CAS RN |
764588-00-3 |
---|---|
Molecular Formula |
C17H12F4N2 |
Molecular Weight |
320.29 |
IUPAC Name |
3-(4-Fluorophenyl)-5-[2-methyl-4-(trifluoromethyl)phenyl]-1H-pyrazole |
InChI |
InChI=1S/C17H12F4N2/c1-10-8-12(17(19,20)21)4-7-14(10)16-9-15(22-23-16)11-2-5-13(18)6-3-11/h2-9H,1H3,(H,22,23) |
InChI Key |
PMJMFJHRNNZVSE-UHFFFAOYSA-N |
SMILES |
FC(C1=CC=C(C2=CC(C3=CC=C(F)C=C3)=NN2)C(C)=C1)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ML363; ML-363; ML 363; SR-2976; SR 2976; SR2976; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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